molecular formula C8H9IO2 B1296820 4-Iodo-1,2-dimethoxybenzene CAS No. 5460-32-2

4-Iodo-1,2-dimethoxybenzene

Cat. No. B1296820
CAS RN: 5460-32-2
M. Wt: 264.06 g/mol
InChI Key: PUCISUQLWLKKJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Iodo-1,2-dimethoxybenzene is a chemical compound with the molecular formula C8H9IO2 . It appears as a white to yellow powder or crystal .


Synthesis Analysis

The synthesis of 4-Iodo-1,2-dimethoxybenzene can be achieved through various methods. One method involves the use of N-iodosuccinimide (NIS) and trifluoroacetic acid (TFA) in acetonitrile at 80°C . Another method involves the use of 3-iodo-4,4-dimethyloxazolidin-2-one in acetonitrile under reflux conditions .


Molecular Structure Analysis

The molecular weight of 4-Iodo-1,2-dimethoxybenzene is 264.06 . The compound has 11 heavy atoms and 6 aromatic heavy atoms . The structure can be represented as a 2D Mol file or a computed 3D SD file .


Physical And Chemical Properties Analysis

4-Iodo-1,2-dimethoxybenzene is a solid at 20°C and should be stored at 0-10°C . It has a melting point of 35°C and a flash point of 119°C . The compound is soluble, with a solubility of 0.224 mg/ml .

Scientific Research Applications

Battery Technology

4-Iodo-1,2-dimethoxybenzene and its derivatives have been explored for applications in battery technology. A study by Feng, Ai, Cao, and Yang (2007) synthesized a compound closely related to 4-Iodo-1,2-dimethoxybenzene, namely 4-tertbutyl-1,2-dimethoxybenzene (TDB), and tested it as a redox shuttle for overcharge protection of lithium batteries. This research demonstrated the potential of such compounds in enhancing the safety and efficiency of rechargeable lithium batteries, indicating a promising avenue for the application of 4-Iodo-1,2-dimethoxybenzene in energy storage technologies (Feng, Ai, Cao, & Yang, 2007).

Organic Synthesis

The compound has also been used in organic synthesis. For example, Takahashi, Nagashima, and Tsuji (1980) reported the use of a derivative of 4-Iodo-1,2-dimethoxybenzene in the palladium-catalyzed carbonylation of aryl iodide, which is a key step in synthesizing Zearalenone, an organic compound with various applications. This synthesis route demonstrates the versatility of 4-Iodo-1,2-dimethoxybenzene in complex organic syntheses, especially in creating intermediates for further chemical transformations (Takahashi, Nagashima, & Tsuji, 1980).

Chemical Stability in Redox Flow Batteries

In the context of redox flow batteries, Zhang et al. (2017) conducted a study on 1,4‐Dimethoxybenzene derivatives, highlighting their high chemical stability, which is crucial for efficient energy storage. The study suggests that modifications to the basic structure of compounds like 4-Iodo-1,2-dimethoxybenzene can lead to improved stability and performance in energy storage applications (Zhang et al., 2017).

Material Science

In material science, 4-Iodo-1,2-dimethoxybenzene derivatives have been used to create novel structures at the nanoscale. Jiang, Wang, and Deng (2007) found that 1-iodo-4-nitrobenzene, a compound structurally similar to 4-Iodo-1,2-dimethoxybenzene, can form nanowires on graphite surfaces. This finding opens up potential applications in nanotechnology and materials science (Jiang, Wang, & Deng, 2007).

Safety And Hazards

4-Iodo-1,2-dimethoxybenzene is considered hazardous. It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin or eye irritation persists .

properties

IUPAC Name

4-iodo-1,2-dimethoxybenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9IO2/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PUCISUQLWLKKJH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)I)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9IO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10282219
Record name 4-Iodo-1,2-dimethoxybenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10282219
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

264.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Iodo-1,2-dimethoxybenzene

CAS RN

5460-32-2
Record name 4-Iodoveratrole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=5460-32-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name NSC 25012
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005460322
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 5460-32-2
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=25012
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 4-Iodo-1,2-dimethoxybenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10282219
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 5460-32-2
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A solution of veratrole (28.0 ml, 0.22M) in 95% ethanol (75 ml) was heated to 60° C. and, while stirring, was treated with iodine (50 g, 0.197M) and yellow mercuric oxide (30.0 g, 0.1385M). The iodine and mercuric oxide were added alternately in small portions over a period of 1.5 hours. After the addition was complete, the cooled mixture was filtered through Celite and concentrated. The residue was taken up in Et2O and again filtered. The Et2O solution was washed with solutions of sodium thiosulfate, 2N NaOH, saturated NaCl, dried over anhydrous K2CO3 and evaporated. The residue was distilled under reduced pressure to give 40.88 g, bp 110°-112° C. (2mm) pure 4-iodoveratrole [70% yield, literature: Gutzke et al., J. Org. Chem. 22, 1271 (1957), bp 80°-85° C. (1 mm)]. NMR (CDCl3) δ 3.80 ppm (s, 6H, (2x) OCH3), 6.57 (d, 1H, ArH6), 7.20 (m, 2H, ArH3 and ArH5).
Quantity
28 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step Two
[Compound]
Name
mercuric oxide
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
mercuric oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
70%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Iodo-1,2-dimethoxybenzene
Reactant of Route 2
Reactant of Route 2
4-Iodo-1,2-dimethoxybenzene
Reactant of Route 3
Reactant of Route 3
4-Iodo-1,2-dimethoxybenzene
Reactant of Route 4
Reactant of Route 4
4-Iodo-1,2-dimethoxybenzene
Reactant of Route 5
4-Iodo-1,2-dimethoxybenzene
Reactant of Route 6
4-Iodo-1,2-dimethoxybenzene

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.